N-allyl-2-{[N-(2,4-dimethoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide

• IUPAC Name: 2-[[2-[N-(benzenesulfonyl)-2,4-dimethoxyanilino]acetyl]amino]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C26H27N3O6S/c1-4-16-27-26(31)21-12-8-9-13-22(21)28-25(30)18-29(36(32,33)20-10-6-5-7-11-20)23-15-14-19(34-2)17-24(23)35-3/h4-15,17H,1,16,18H2,2-3H3,(H,27,31)(H,28,30)
• InChI Key: NKNAONGALSRBMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N(CC(=O)NC2=CC=CC=C2C(=O)NCC=C)S(=O)(=O)C3=CC=CC=C3)OC
• Molecular Formula: C26H27N3O6S
• Molecular Weight: 509.6 g/mol

Description

N-allyl-2-{[N-(2,4-dimethoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide is a chemical compound that belongs to the class of glycine transporter inhibitors. It is commonly referred to as NFPS and has been extensively studied for its potential applications in scientific research.

Mechanism of Action

NFPS acts as a competitive inhibitor of GlyT1, binding to the glycine binding site on the transporter and preventing the reuptake of glycine into presynaptic neurons. This leads to an increase in extracellular glycine levels, which can enhance NMDA receptor function and promote synaptic plasticity.
Biochemical and Physiological Effects:
NFPS has been shown to have a number of biochemical and physiological effects in both in vitro and in vivo studies. It has been found to enhance NMDA receptor function, promote synaptic plasticity, and improve cognitive function in animal models of schizophrenia and Alzheimer's disease. NFPS has also been shown to have neuroprotective effects in models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

NFPS has a number of advantages for use in laboratory experiments. It is a potent and selective inhibitor of GlyT1, making it a useful tool for investigating the role of glycine in neurotransmission and synaptic plasticity. However, there are also some limitations to its use. NFPS has a relatively short half-life in vivo, which can make it difficult to maintain consistent levels of the compound over extended periods of time. Additionally, NFPS has been shown to have some off-target effects on other transporters and receptors, which can complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on NFPS. One area of interest is the potential use of NFPS as a therapeutic agent for neurological and psychiatric disorders. NFPS has been shown to have beneficial effects in animal models of schizophrenia and Alzheimer's disease, and further studies are needed to determine whether it could be effective in humans. Another area of interest is the development of new GlyT1 inhibitors with improved pharmacokinetic properties and fewer off-target effects. Finally, there is a need for further research on the role of glycine in neurotransmission and synaptic plasticity, which could have implications for the development of new treatments for neurological and psychiatric disorders.

Scientific Research Applications

NFPS has been extensively studied for its potential applications in scientific research. It has been found to be a potent and selective inhibitor of the glycine transporter GlyT1, which is responsible for the reuptake of glycine in the central nervous system. NFPS has been used in a variety of studies to investigate the role of glycine in neurotransmission, synaptic plasticity, and neuroprotection.